![molecular formula C18H16ClN3O4 B2679058 methyl 4-chloro-2-(2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamido)benzoate CAS No. 931965-23-0](/img/structure/B2679058.png)
methyl 4-chloro-2-(2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-chloro-2-(2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C18H16ClN3O4 and its molecular weight is 373.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Transformation and Synthesis Techniques
- Nucleophilic Replacement Reactions: The transformation of 2-amino-2-deoxy-D-glucose into derivatives offers insights into nucleophilic replacement reactions which are crucial for modifying chemical structures, including those similar to the compound (Hill & Hough, 1968).
Advanced Oxidation Processes
- Photoassisted Fenton Reaction: This method, used for the complete oxidation of water pollutants, showcases how advanced oxidation processes can degrade complex organic compounds. Such techniques could be applied to study the environmental impact or degradation pathways of similar chemicals (Pignatello & Sun, 1995).
Heterocyclic Compound Synthesis
- Heterocyclic Compounds: The synthesis of 4,6-diaryl-1,2-dihydro-2-thioxo-3,5-pyridinedicarbonitriles and related compounds highlights the methods for creating complex heterocycles, potentially applicable to the synthesis and functionalization of the given chemical (Encinas, Seoane, & Soto, 1984).
Catalytic Reactions and Functional Models
- Diiron(III) Complexes as Functional Models: Investigating diiron(III) complexes offers insights into catalytic processes that could be relevant for understanding reactions involving similar chemical structures, especially in the context of hydroxylation of alkanes (Sankaralingam & Palaniandavar, 2014).
Antimicrobial and Cytotoxic Activities
- Novel Azetidine-2-one Derivatives: The study of azetidine-2-one derivatives of 1H-benzimidazole for their antimicrobial and cytotoxic activities could inform the bioactive potential of compounds with similar structures (Noolvi, Agrawal, Patel, Badiger, Gaba, & Zambre, 2014).
properties
IUPAC Name |
methyl 4-chloro-2-[[2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O4/c1-10-6-11(2)22(17(24)14(10)8-20)9-16(23)21-15-7-12(19)4-5-13(15)18(25)26-3/h4-7H,9H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMGIORDOSIECQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CC(=O)NC2=C(C=CC(=C2)Cl)C(=O)OC)C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.